2-chloro-6-fluoro-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C16H13ClFN3OS/c17-11-3-1-4-12(18)15(11)16(22)19-7-9-21-8-6-13(20-21)14-5-2-10-23-14/h1-6,8,10H,7,9H2,(H,19,22)
• InChI Key: GCJMJGXLUBWPJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NCCN2C=CC(=N2)C3=CC=CS3)F
• Molecular Formula: C16H13ClFN3OS
• Molecular Weight: 349.8 g/mol

Description

2-chloro-6-fluoro-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been studied extensively for its mechanism of action, physiological effects, and future directions.

Scientific Research Applications

Heterocyclic Synthesis

Thiophenyl-pyrazole derivatives are crucial intermediates in the synthesis of various heterocyclic compounds. These structures serve as building blocks in the development of complex molecules with potential biological activities. For instance, the use of thiophenylhydrazonoacetates in heterocyclic synthesis demonstrates the versatility of thiophene and pyrazole moieties in constructing novel chemical entities with diverse applications in medicinal chemistry and materials science (Mohareb et al., 2004).

Pharmacological Screening

Compounds with the fluorobenzothiazole and pyrazole backbone have been evaluated for their pharmacological activities, including antimicrobial and antioxidant properties. This underscores the potential of fluorinated pyrazoles as building blocks in drug discovery, aiming at developing new therapeutic agents with enhanced biological activities (Raparla et al., 2013).

Anticancer Activity

The synthesis of novel fluoro-substituted benzo[b]pyran derivatives, closely related to the target compound, has shown significant anti-lung cancer activity. This highlights the importance of fluorine substitution in enhancing the anticancer potential of heterocyclic compounds, providing a pathway for the development of new anticancer drugs (Hammam et al., 2005).

Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues, which incorporate structural features similar to the target compound, have been designed and synthesized as Mycobacterium tuberculosis GyrB inhibitors. These compounds exhibit promising antituberculosis activity, showcasing the potential of such molecular frameworks in addressing infectious diseases (Jeankumar et al., 2013).

Molecular Docking and Antiviral Activity

The development of benzamide-based 5-aminopyrazoles and their derivatives for antiavian influenza virus activity demonstrates the application of pyrazole-containing compounds in antiviral research. This suggests the potential utility of the target compound in the synthesis of antiviral agents, particularly against influenza viruses (Hebishy et al., 2020).